Cas no 549-92-8 (1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt)

1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt structure
549-92-8 structure
Product Name:1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt
CAS No:549-92-8
MF:C19H16N2
MW:272.343744277954
CID:370754
PubChem ID:168919
Update Time:2025-04-19

1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt
    • SEMPERVIRINE NITRATE
    • Sempervirin
    • sempervirine
    • yohimba-2,5,14,20-tetraene
    • UNII-F8O9288136
    • 549-92-8
    • 16,17,18,19-tetrahydroyohimban
    • FT-0632366
    • Oprea1_819229
    • AC1L52SO
    • Sempervirene
    • NS00094528
    • 2,3,4,13- Tetrahydro-1H-benz(g)indolo(2,3-a)quinolizin-6-ium, hydroxide, inner salt
    • HY-N7507
    • CHEBI:9104
    • 1H-BENZ(G)INDOLO(2,3-A)QUINOLIZIN-6-IUM, 2,3,4,13-TETRAHYDRO-, INNER SALT
    • Q27108269
    • AC1Q4V2S
    • F8O9288136
    • SCHEMBL3716210
    • AR-1L4115
    • C09240
    • DTXSID50970229
    • 1,2,3,4-Tetrahydro-13H-benz(g)indole(2,3-a)pyridocolinium nitrate
    • 1,3,5,6,14,15,20,21-octadehydroyohimban
    • SEMPERVIRINE [MI]
    • FS-8963
    • D85048
    • CS-0131112
    • Inchi: 1S/C19H16N2/c1-2-6-14-12-21-10-9-16-15-7-3-4-8-17(15)20-19(16)18(21)11-13(14)5-1/h3-4,7-12H,1-2,5-6H2
    • InChI Key: UQVUEULZDJRMJR-UHFFFAOYSA-N
    • SMILES: N12C=CC3=C4C=CC=CC4=NC3=C1C=C1CCCCC1=C2

Computed Properties

  • Exact Mass: 331.09600
  • Monoisotopic Mass: 273.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19.9A^2
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.28g/cm3
  • Melting Point: 271°C
  • Boiling Point: 591.6ºC at 760mmHg
  • Flash Point: 311.6ºC
  • Refractive Index: 1.73
  • PSA: 88.77000
  • LogP: 4.49710

1H-Benz[g]indolo[2,3-a]quinolizin-6-ium,2,3,4,13-tetrahydro-, inner salt Security Information

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